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Compound of Interest

Compound Name: 6-Phenoxyhexyl bromide
CAS No.: 51795-97-2
Cat. No.: B3023626
Get Quote
. J

Executive Summary & Core Directive

This guide outlines the mandatory disposal protocols for 6-Phenoxyhexyl bromide (also
known as 1-bromo-6-phenoxyhexane). Unlike standard organic solvents, this compound
contains a halogen (bromine) and an ether linkage, necessitating strict segregation from non-
halogenated waste streams.

Immediate Action Required:
e Do NOT dispose of via sink/drain.[1] (High aquatic toxicity risk).[2]

+ Do NOT mix with non-halogenated solvents (e.g., acetone, methanol) unless unavoidable
during synthesis work-up.

¢ Segregate into Halogenated Organic Waste containers immediately.

Chemical Identification & Hazard Profile
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Understanding the molecular properties is the first step in safe disposal. This compound is an
alkyl halide with a phenyl ether tail.

Property Data Relevance to Disposal
Chemical Name 6-Phenoxyhexyl bromide Official manifest name
CAS Number 51795-97-2 Required for waste labeling

Contains Bromine
Molecular Formula C12H17BrO

(Halogenated)

Harmful if swallowed; Toxic to
Hazard Codes H302, H413 o

aquatic life
Flash Point >110°C (Predicted) Combustible (Class 111B)

o ) Reacts with strong

Reactivity Electrophile

nucleophiles/oxidizers

The "Why" Behind the Protocol: The presence of the bromine atom means that upon
combustion (incineration), this molecule generates Hydrogen Bromide (HBr) gas. Standard
incinerators designed for non-halogenated waste cannot neutralize this acidic gas, leading to
equipment corrosion and toxic emissions. Therefore, it must be sent to a facility equipped with
acid gas scrubbers.

Disposal Workflow Logic

The following decision matrix illustrates the critical decision points for researchers handling this
compound.
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Waste Generation
(6-Phenoxyhexyl bromide)

Is the waste pure or in solution?

Pure Mixture

In Solution

Pure Compound
(Solid/Qil)

Dissolve in minimal Is the solvent Halogenated?
DCM if necessary (e.g., DCM, Chloroform)

Yes/No (Contaminates stream)

Halogenated Waste Stream Non-Halogenated Stream
(Primary Path) (AVOID if possible)

- Only if <1% Halogen content
(Check local EHS)

Container Selection:
HDPE or Glass (Amber)

Labeling:
'‘Halogenated Organic Waste'
+ CAS 51795-97-2

Click to download full resolution via product page

Figure 1: Decision logic for segregating 6-Phenoxyhexyl bromide waste. Note that even if
mixed with non-halogenated solvents, the presence of the bromide usually forces the entire
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mixture into the Halogenated stream.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Container Selection

Scientific Rationale: Alkyl bromides can permeate certain low-density plastics over time. The
ether linkage is relatively stable, but the bromide is a leaving group that can react if stored
improperly.

e Select Container:

o Preferred: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.

o Avoid: Metal containers (unless lined), as potential hydrolysis to HBr can cause corrosion.
e Segregation:

o Designate a specific carboy for "Halogenated Organics."

o Crucial: Do not pour this waste into the "General Organic/Acetone" bin. Doing so
reclassifies the entire container as halogenated, significantly increasing disposal costs for
your facility.

Phase 2: Labeling & Documentation

Regulatory compliance requires accurate identification of the "Constituents of Concern.”

» Tagging:

o

Apply a hazardous waste tag immediately upon the first addition of waste.

[¢]

Check the box for "Halogenated."

o

Write the full chemical name: 6-Phenoxyhexyl bromide.

[e]

List the solvent percentages (e.g., "Dichloromethane 90%, 6-Phenoxyhexyl bromide
10%").
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e Hazard Warnings:
o Check "Toxic" (due to aquatic toxicity and potential systemic effects).[2]

o Check "Irritant."

Phase 3: Handover

o Cap the container tightly.[3] Ensure the cap liner is intact (PTFE liners are best).
» Wipe the exterior of the container to remove any residue.

e Transport to your facility's Central Accumulation Area (CAA) using secondary containment (a
rubber pail or cart with a lip).

Emergency Procedures: Spills & Exposure

In the event of a bench-top spill, immediate containment is necessary to prevent the compound
from reaching drains.

Scenario Action Protocol

1. Evacuate immediate area. 2. Don PPE (Nitrile
Minor Spill (<50 mL) gloves, goggles). 3. Absorb with Vermiculite or
inor Spill (<50 m
P Sand. 4. Scoop into a wide-mouth jar labeled

"Hazardous Waste - Debris".

1. Alert EHS immediately. 2. Do not attempt
Major Spill (>50 mL) cleanup if vapors are strong. 3. Ventilate the

room if safe to do so.[2]

Wash with soap and water for 15 minutes. The
) lipophilic nature of the phenoxy chain facilitates
Skin Contact ] ]
skin absorption; do not use solvents (ethanol) to

wash skin, as this enhances absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [6-Phenoxyhexyl Bromide: Proper Disposal & Handling
Procedures[1][2][3][4]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023626/docs#6-phenoxyhexyl-bromide-proper-
disposal-handling-procedures-1-2-3-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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